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Compound of Interest

Compound Name:
4-Oxopiperidine-1-sulfonyl

chloride

Cat. No.: B13270526

Get Quote

4-Oxopiperidine-1-sulfonyl chloride is a heterocyclic compound featuring two highly reactive

functional groups: a sulfonyl chloride and a ketone. This unique combination makes it a

valuable intermediate for the synthesis of complex molecular architectures, particularly within

the realm of drug discovery and development. The piperidine scaffold is a privileged structure,

found in a vast number of pharmaceuticals and natural products, prized for its favorable

physicochemical properties and its ability to orient substituents in three-dimensional space.[1]

[2] The introduction of an electrophilic sulfonyl chloride handle allows for the facile formation of

stable sulfonamide linkages, a key bioisostere for the amide bond, often imparting improved

metabolic stability and binding characteristics.[3] Simultaneously, the ketone at the 4-position

offers a versatile site for further chemical elaboration. This guide provides a comprehensive

overview of the properties, synthesis, reactivity, and safe handling of 4-Oxopiperidine-1-
sulfonyl chloride, designed for researchers and professionals in the chemical and

pharmaceutical sciences.

Physicochemical Properties
Due to the compound's relatively recent emergence, comprehensive experimental data is not

widely available. The following properties are calculated or estimated based on its structure
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and data from analogous compounds, such as 4-oxopiperidinium chloride and other piperidine

derivatives.[4][5][6]

Property Value Source / Method

CAS Number 1822788-67-9 -

Molecular Formula C₅H₈ClNO₃S Calculated

Molecular Weight 197.64 g/mol Calculated

Appearance

Expected to be a colorless to

yellow liquid or low-melting

solid.

Inferred

Boiling Point

Not determined; likely to

decompose at elevated

temperatures.

Inferred

Melting Point Not determined. -

Solubility

Expected to be soluble in

aprotic organic solvents (DCM,

THF, Dioxane) and reactive

with protic solvents (water,

alcohols).

Inferred[7]

Stability
Moisture-sensitive; reacts with

water. Store under inert gas.
Inferred[8][9]

Proposed Synthesis: From Piperidinone to a
Reactive Intermediate
The most direct synthetic route to 4-Oxopiperidine-1-sulfonyl chloride involves the reaction

of 4-oxopiperidinium chloride (also known as 4-piperidone hydrochloride) with a sulfonating

agent, such as sulfuryl chloride (SO₂Cl₂), in an inert solvent. The hydrochloride salt of the

starting amine is often used to improve stability and handling.[5][10][11]

Synthetic Workflow Diagram
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Starting Material

Reaction Conditions

Product

4-Oxopiperidinium chloride
(CAS 41979-39-9)

Sulfuryl Chloride (SO₂Cl₂)
Triethylamine (Et₃N)

Dichloromethane (DCM)

1. Suspend

4-Oxopiperidine-1-sulfonyl chloride
(CAS 1822788-67-9)

2. React & Purify

0 °C to Room Temperature
Inert Atmosphere (N₂ or Ar)

Click to download full resolution via product page

Caption: Proposed synthesis of 4-Oxopiperidine-1-sulfonyl chloride.

Detailed Experimental Protocol
This protocol is a representative procedure and should be adapted and optimized based on

laboratory-specific conditions.

Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, add 4-oxopiperidinium chloride (1.0 eq).

Inerting and Suspension: Suspend the starting material in anhydrous dichloromethane

(DCM) under a nitrogen atmosphere. Cool the suspension to 0 °C using an ice bath.
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Base Addition: Add triethylamine (2.2 eq) dropwise to the suspension. The triethylamine

serves to neutralize the hydrochloride salt and the HCl generated during the reaction.

Sulfonylation: While maintaining the temperature at 0 °C, add a solution of sulfuryl chloride

(1.1 eq) in anhydrous DCM dropwise via the dropping funnel over 30 minutes.

Causality: The slow, cooled addition is critical to control the exothermic reaction between

the amine and sulfuryl chloride, preventing side reactions and degradation of the product.

[12]

Reaction Progression: After the addition is complete, allow the reaction mixture to warm

slowly to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin

Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup: Upon completion, cool the reaction mixture back to 0 °C and quench by the slow

addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and

extract the aqueous layer with DCM.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified

by flash column chromatography on silica gel, though care must be taken as sulfonyl

chlorides can be sensitive.

Reactivity and Synthetic Applications
The utility of 4-Oxopiperidine-1-sulfonyl chloride stems from its bifunctional nature. The

sulfonyl chloride is a powerful electrophile, while the ketone provides a site for nucleophilic

addition or condensation reactions.

Reactions at the Sulfonyl Group
The primary reactivity of the molecule is dictated by the sulfonyl chloride group, which readily

undergoes nucleophilic substitution with a wide range of nucleophiles.[13][14]

Sulfonamide Formation: This is the most common application. Reaction with primary or

secondary amines in the presence of a base yields the corresponding sulfonamides. This
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reaction is fundamental in medicinal chemistry for creating compounds with diverse

pharmacological activities.[15][16]

Sulfonate Ester Formation: Reaction with alcohols provides sulfonate esters.[14]

Reactions at the Ketone
The ketone at the C-4 position allows for a secondary level of diversification:

Reductive Amination: The ketone can be converted into an amine via reductive amination,

introducing another point of diversity.

Wittig Reaction: Olefination of the ketone can be achieved to introduce carbon-carbon

double bonds.

Aldol Condensation: The ketone can participate in aldol reactions to form more complex

carbon skeletons.

The ability to perform sequential or orthogonal reactions on the two functional groups makes

this reagent a powerful tool for constructing complex libraries of drug-like molecules. Piperidine

derivatives are integral to drugs targeting a wide array of conditions, including neurological and

inflammatory diseases.[17][18][19]

Logical Workflow for Library Synthesis
Caption: Diversification strategy using the dual reactivity of the title compound.

Safety and Handling
As a sulfonyl chloride, this compound must be handled with extreme caution. The following

guidelines are based on the known hazards of this functional class.[8][20][21]

Personal Protective Equipment (PPE): Always work in a certified chemical fume hood.[21]

Mandatory PPE includes:

Tightly fitting safety goggles and a face shield.[20]

Chemical-resistant gloves (e.g., nitrile).[21]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

http://www.cbijournal.com/paper-archive/july-august-2018-vol-4/Review-Paper-1-recent-advances-in-synthesis-of-sulfonamides-a-review.pdf
https://www.jove.com/science-education/v/12542/amines-to-sulfonamides-the-hinsberg-test
https://en.wikipedia.org/wiki/Sulfonyl_halide
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1364751.html
https://www.nbinno.com/article/pharmaceutical-intermediates/piperidine-derivatives-drug-discovery-buyers-guide-sy
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-0043-1764218.pdf
https://pdf.benchchem.com/1358/Technical_Support_Center_Safe_Handling_and_Quenching_of_Sulfonyl_Chlorides.pdf
https://www.chemicalbook.com/msds/sulfonyl-chloride-polymer-bound.pdf
https://www.nuomengchemical.com/blog/what-are-the-safety-precautions-when-handling-benzene-sulfonyl-chloride-817522.html
https://www.nuomengchemical.com/blog/what-are-the-safety-precautions-when-handling-benzene-sulfonyl-chloride-817522.html
https://www.chemicalbook.com/msds/sulfonyl-chloride-polymer-bound.pdf
https://www.nuomengchemical.com/blog/what-are-the-safety-precautions-when-handling-benzene-sulfonyl-chloride-817522.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13270526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A flame-retardant lab coat.[20]

Handling:

Use only in a well-ventilated area, preferably a fume hood.[20]

Avoid all contact with skin and eyes and prevent inhalation of vapors.[12]

The compound is moisture-sensitive and reacts with water, potentially violently, to release

corrosive HCl gas.[8] Handle under an inert atmosphere (nitrogen or argon).

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[21]

Keep away from water, moisture, strong bases, and oxidizing agents.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and seek medical attention.[20]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[20]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Spills: Absorb spills with an inert, dry material (e.g., sand or vermiculite) and place in a

suitable container for hazardous waste disposal. Do not use water for cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.nuomengchemical.com/blog/what-are-the-safety-precautions-when-handling-benzene-sulfonyl-chloride-817522.html
https://www.nuomengchemical.com/blog/what-are-the-safety-precautions-when-handling-benzene-sulfonyl-chloride-817522.html
https://www.benchchem.com/product/b13270526/docs#introduction-a-versatile-bifunctional-building-block-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b13270526/docs#introduction-a-versatile-bifunctional-building-block-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b13270526/docs#introduction-a-versatile-bifunctional-building-block-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b13270526/docs#introduction-a-versatile-bifunctional-building-block-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b13270526?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13270526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

